Cas no 38802-28-7 (2,3-dihydro-5,8-dimethyl-Pyridazino[4,5-d]pyridazine-1,4-dione)
38802-28-7 structure
Product Name:2,3-dihydro-5,8-dimethyl-Pyridazino[4,5-d]pyridazine-1,4-dione
CAS No:38802-28-7
MF:C8H8N4O2
MW:192.17472076416
CID:1111830
PubChem ID:6405711
Update Time:2025-04-20
2,3-dihydro-5,8-dimethyl-Pyridazino[4,5-d]pyridazine-1,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-5,8-dimethyl-Pyridazino[4,5-d]pyridazine-1,4-dione
- AM-944/40947549
- AKOS006277495
- 4-hydroxy-5,8-dimethylpyridazino[4,5-d]pyridazin-1(2H)-one
- 38802-28-7
- 1,4-dimethyl-6,7-dihydropyridazino[4,5-d]pyridazine-5,8-dione
-
- Inchi: 1S/C8H8N4O2/c1-3-5-6(4(2)10-9-3)8(14)12-11-7(5)13/h1-2H3,(H,11,13)(H,12,14)
- InChI Key: RVDRLMLLTBOXKX-UHFFFAOYSA-N
- SMILES: O=C1C2C(C)=NN=C(C)C=2C(NN1)=O
Computed Properties
- Exact Mass: 192.06484
- Monoisotopic Mass: 192.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 84Ų
Experimental Properties
- PSA: 83.98
2,3-dihydro-5,8-dimethyl-Pyridazino[4,5-d]pyridazine-1,4-dione Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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